molecular formula C5H8F2N2O B8462084 Piperidine, 4,4-difluoro-1-nitroso-

Piperidine, 4,4-difluoro-1-nitroso-

Cat. No. B8462084
M. Wt: 150.13 g/mol
InChI Key: FFEFLYLLIDMFKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Piperidine, 4,4-difluoro-1-nitroso- is a useful research compound. Its molecular formula is C5H8F2N2O and its molecular weight is 150.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality Piperidine, 4,4-difluoro-1-nitroso- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Piperidine, 4,4-difluoro-1-nitroso- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C5H8F2N2O

Molecular Weight

150.13 g/mol

IUPAC Name

4,4-difluoro-1-nitrosopiperidine

InChI

InChI=1S/C5H8F2N2O/c6-5(7)1-3-9(8-10)4-2-5/h1-4H2

InChI Key

FFEFLYLLIDMFKU-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1(F)F)N=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4,4-difluoropiperidine hydrochloride (2.0 g) in water (32 mL) was added an aqueous 2N sodium hydroxide solution (7.6 mL) and the mixture was stirred at room temperature for 1 hours. To the reaction mixture was added sodium nitrite (1.75 g) and thereto was added acetic acid (1.27 mL) under ice-cooling. The mixture was stirred at room temperature for 2 hours. To the reaction mixture was added an aqueous sodium hydrogencarbonate solution and the mixture was stirred and extracted with chloroform. The extract was dried over magnesium sulfate and filtered. The filtrate was concentrated in vacuo and the resultant crude product was purified by column chromatography on silica gel (solvent: hexane/ethyl acetate=4/1) to obtain 4,4-difluoro-1-nitrosopiperidine (1.89 g, yield: 99%) as a pale yellow solid.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
7.6 mL
Type
reactant
Reaction Step One
Name
Quantity
32 mL
Type
solvent
Reaction Step One
Quantity
1.75 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
1.27 mL
Type
solvent
Reaction Step Four

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